Cas no 1805666-47-0 (Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate)

• Product Name: Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate
• CAS No: 1805666-47-0
• MF: C₁₀H₆F₂N₂O₄
• MW: 256.162449359894
• CID: 4952929
• Update Time: 2025-06-08

Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate
• Methyl 5-cyano-4-(difluoromethyl)-2-nitrobenzoate

• Inchi： 1S/C10H6F2N2O4/c1-18-10(15)7-2-5(4-13)6(9(11)12)3-8(7)14(16)17/h2-3,9H,1H3
• InChI Key： FJIADDCFFNCGEH-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(=O)OC)=C(C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate

Comprehensive Overview of Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate (CAS No. 1805666-47-0)

Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate (CAS No. 1805666-47-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a cyano group, difluoromethyl group, and nitrobenzoate ester, is widely utilized as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its versatility and reactivity make it a valuable asset in modern chemical research and industrial applications.

One of the most notable aspects of Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate is its role in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for drug discovery, particularly in the design of small-molecule inhibitors and enzyme modulators. The presence of the difluoromethyl group enhances the compound's metabolic stability, a feature highly sought after in the development of orally bioavailable drugs. Additionally, the nitrobenzoate moiety offers opportunities for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In the agrochemical sector, Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate has been investigated for its potential applications in crop protection. The cyano and difluoromethyl groups contribute to the compound's ability to interact with biological targets, making it a candidate for the development of new herbicides and pesticides. With the growing demand for sustainable and environmentally friendly agricultural solutions, this compound aligns with the industry's focus on green chemistry and reduced ecological impact.

The compound's unique properties also extend to the field of material science. Its aromatic core and functional groups make it a promising candidate for the synthesis of advanced polymers and coatings. Researchers are exploring its use in creating materials with enhanced thermal stability, chemical resistance, and optical properties. This aligns with current trends in smart materials and nanotechnology, where precision-engineered molecules play a critical role in innovation.

From a synthetic chemistry perspective, Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate offers intriguing challenges and opportunities. The compound's multifunctional nature requires careful optimization of reaction conditions to achieve high yields and purity. Recent advancements in catalysis and flow chemistry have opened new avenues for its efficient production, addressing scalability and cost-effectiveness concerns. These developments are particularly relevant to industries seeking to streamline manufacturing processes and reduce waste.

Environmental and regulatory considerations are also paramount when working with Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate. While the compound is not classified as hazardous under current guidelines, responsible handling and disposal practices are essential to ensure safety and compliance. The chemical industry's shift toward sustainable practices and circular economy principles further underscores the importance of minimizing environmental impact throughout the compound's lifecycle.

In conclusion, Methyl 5-cyano-4-difluoromethyl-2-nitrobenzoate (CAS No. 1805666-47-0) represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, from pharmaceutical intermediates to agrochemical precursors and advanced materials, highlight its significance in modern research and industry. As scientific understanding and technological capabilities continue to evolve, this compound is poised to play an even greater role in addressing some of the most pressing challenges in health, agriculture, and technology.